![molecular formula C15H18N2 B159293 4,4'-Methylenebis(N-methylaniline) CAS No. 1807-55-2](/img/structure/B159293.png)
4,4'-Methylenebis(N-methylaniline)
Overview
Description
4,4’-Methylenebis(N-methylaniline) is a chemical compound with the molecular formula C15H18N2 . It is an intermediate in dye manufacture and works as a reagent for the determination of lead . It is also used as a monomer in the production of thermosetting polymers, particularly epoxy resins .
Synthesis Analysis
4,4’-Methylenebis(N-methylaniline) has been synthesized by the methylation of 4,4’-methylenedianiline using formaldehyde . It is also used in the synthesis of 4,4’-methylenebis(cyclohexylamine)-based porous organic polymers via nucleophilic substitution reactions .Molecular Structure Analysis
The molecular structure of 4,4’-Methylenebis(N-methylaniline) consists of a methylene bridge (-CH2-) connecting two N-methylaniline groups . The molecular weight of this compound is 226.3168 .Scientific Research Applications
Carcinogenic Potential Investigation
Stula, Sherman, Zapp, and Clayton (1975) conducted experiments to investigate the carcinogenic potential of 4,4'-methylenebis(2-chloroaniline) in rats, using 4,4'-methylenebis(2-methylaniline) as a positive control. The study found that 4,4'-methylenebis(2-methylaniline), when fed to rats at a certain level, produced tumors in the liver, skin, and mammary glands (Stula et al., 1975).
Chemical Synthesis and Reactions
- Oxidation Reaction with Molecular Oxygen : Murata, Miura, and Nomura (1989) studied the oxidation of N,N-dimethylaniline by molecular oxygen, producing 4,4'-methylenebis(N,N'-dimethylaniline) among other products. This research highlighted the functional capabilities of 4,4'-methylenebis(N-methylaniline) in chemical reactions (Murata et al., 1989).
- Synthesis of Methylenebisanilines : Katritzky, Lan, and Lam (1990) reported on the efficient synthesis of methylenebisanilines, including methylenebis(N,N-dialkylaniline)s, which implies the role of 4,4'-methylenebis(N-methylaniline) in the production of these compounds (Katritzky et al., 1990).
Industrial Applications
- Polyurethane Production : Sankar and Nasar (2008) investigated the cure reaction between a series of N-methylaniline-blocked polyisocyanates, based on 4,4'-methylenebis(phenyl isocyanate), and n-decanol. This study is crucial for understanding the application of 4,4'-methylenebis(N-methylaniline) in the industrial production of polyurethane (Sankar & Nasar, 2008).
- Amine-Blocked Polyisocyanates : In a related study, Sankar and Nasar (2007) synthesized and characterized various N-methylaniline-blocked polyisocyanates, providing insights into the role of 4,4'-methylenebis(N-methylaniline) in modifying polyisocyanates for specific industrial applications (Sankar & Nasar, 2007).
Environmental Impact and Degradation
- Biodegradation by Pseudomonas sp. : Khan, Vyas, Pal, and Cameotra (2013) reported the aerobic degradation of N-Methyl-4-Nitroaniline (MNA), a derivative of 4,4'-methylenebis(N-methylaniline), by Pseudomonas sp. This study is significant for understanding the environmental impact and biodegradation pathways of compounds related to 4,4'-methylenebis(N-methylaniline) (Khan et al., 2013).
Safety and Hazards
properties
IUPAC Name |
N-methyl-4-[[4-(methylamino)phenyl]methyl]aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2/c1-16-14-7-3-12(4-8-14)11-13-5-9-15(17-2)10-6-13/h3-10,16-17H,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMVMYBGDGJLCHV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC=C(C=C1)CC2=CC=C(C=C2)NC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7061986 | |
Record name | Benzenamine, 4,4'-methylenebis[N-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7061986 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
Soluble in carbon tetrachloride, carbon disulfide. | |
Record name | 4,4'-METHYLENEBIS(N-METHYLANILINE) | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2631 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
1.76X10-5 mm Hg at 25 °C (et) | |
Record name | 4,4'-METHYLENEBIS(N-METHYLANILINE) | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2631 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
CAS RN |
1807-55-2 | |
Record name | 4,4′-Methylenebis[N-methylbenzenamine] | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1807-55-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4,4'-Methylenebis(N-methylaniline) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001807552 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenamine, 4,4'-methylenebis[N-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzenamine, 4,4'-methylenebis[N-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7061986 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,4'-methylenebis(N-methylaniline) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.736 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | N,N'-DIMETHYL-P-METHYLENEDIANILINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7AUF08SV1M | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | 4,4'-METHYLENEBIS(N-METHYLANILINE) | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2631 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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